Cas no 13680-35-8 (4,4'-Methylenebis(2,6-diethylaniline))

• Product Name: 4,4'-Methylenebis(2,6-diethylaniline)
• CAS No: 13680-35-8
• MF: C₂₁H₃₀N₂
• MW: 310.476305484772
• MDL: MFCD00071552
• CID: 49413
• PubChem ID: 87559736
• Update Time: 2025-11-02

4,4'-Methylenebis(2,6-diethylaniline) Chemical and Physical Properties

Names and Identifiers

• 4,4'-Methylenebis(2,6-diethylaniline)
• 4,4\'-Methylenebis(2,6-diethylaniline)
• Bis(4-amino-3,5-diethylphenyl)methane
• 4,4‘-Methylenebis(2,6-diethylaniline)
• 4,4'-Diamino-3,3',5,5'-tetraethyldiphenylmethane
• Benzenamine,4,4-methylenebis2,6-diethyl
• 4,4'-methylenebis-(2,6-diethyl-Benzenamine) CLASSIFICATION
• LONZACURE(R) M-DEA
• 4,4′-Methylenebis (2,6-diethyIaniline)
• Benzenamine, 4,4-methylenebis2,6-diethyl-
• 2,2',6,6'-Tetraethyl(4,4'-methylenedianiline)
• LABOTEST-BB LT00053356
• 4,4’-methylenebis[2,6-diethyl-benzenamin
• 4,4’-methylenebis[2,6-diethyl-Benzenamine
• 4,4'-METHYLENEBIS(2,6-DIETHYLANILINE), 9 9%
• Benzenamine, 4,4'-methylenebis[2,6-diethyl-
• 4,4-methylenebis(2,6-diethylaniline)
• 4,4'-Methylene-bis-(2,6-diethylaniline)
• Benzenamine, 4,4'-methylenebis(2,6-diethyl-
• 4-[(4-amino-3,5-diethylphenyl)methyl]-2,6-diethylphenylamine
• C21H30N2
• DSSTox_CID_28166
• DSSTox_RID_82727
• DSSTox_GSID_48191
• Jsp002221
• 4,4-Diamino-3,3,5,5-Tetraethyldiphenylmethane
• FT-0636937
• W-108248
• 4,4'-Methylenebis(2,6-diethylbenzeneamine)
• DTXSID4048191
• NWIVYGKSHSJHEF-UHFFFAOYSA-N
• E81951
• BCP31666
• Tox21_303549
• 4,4 inverted exclamation mark -Methylene-Bis(2,6-Diethylaniline) (MDEA)
• AS-63094
• 4,4'-methylene-bis-(2,6-diethyl aniline)
• 4,4 inverted exclamation mark -Methylenebis(2,6-diethylaniline)
• 13680-35-8
• 4,4'-Methylenebis(2,6-diethylaniline), 99%
• EINECS 237-185-4
• 4,4'-methylene-bis(2,6-diethylaniline)
• NS00019945
• CS-0152560
• 4,4'-methylene-bis(2,6-diethyl aniline)
• 4 pound not4'-Methylenebis(2 pound not6-diethylaniline)
• BenzylCrotonate
• SCHEMBL48459
• 4-[(4-amino-3,5-diethylphenyl)methyl]-2,6-diethylaniline
• 44'-Methylenebis(26-diethylaniline)
• 181232-09-7
• MFCD00071552
• M1897
• AC-18092
• NCGC00257494-01
• 4,4/'-Methylenebis(2,6-diethylaniline)
• A807139
• 4-[(4-amino-3,5-diethyl-phenyl)methyl]-2,6-diethyl-aniline
• CHEMBL3183903
• DTXCID5028166
• AKOS015889763
• SY052459
• CAS-13680-35-8
• 4,4\\'-Methylenebis(2,6-diethylaniline)
• Benzenamine, 4,4'methylenebis(2,6diethyl
• DB-042358
• 4,4'-methylenebis[2,6-diethylaniline]

• MDL： MFCD00071552
• Inchi： 1S/C21H30N2/c1-5-16-10-14(11-17(6-2)20(16)22)9-15-12-18(7-3)21(23)19(8-4)13-15/h10-13H,5-9,22-23H2,1-4H3
• InChI Key： NWIVYGKSHSJHEF-UHFFFAOYSA-N
• SMILES： NC1=C(CC)C=C(C=C1CC)CC1C=C(CC)C(=C(CC)C=1)N

Computed Properties

• Exact Mass: 310.24100
• Monoisotopic Mass: 310.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7

Experimental Properties

• Color/Form: Beige solid
• Density: 0.90
• Melting Point: 87.0 to 91.0 deg-C
• Boiling Point: 205°C/0.5mmHg(lit.)
• Flash Point: 281 °C
• Refractive Index: 1.585
• PSA: 52.04000
• LogP: 5.85380
• Solubility: Insoluble

4,4'-Methylenebis(2,6-diethylaniline) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Material Chemicals High Polymer Materials

Additional information on 4,4'-Methylenebis(2,6-diethylaniline)

4,4'-Methylenebis(2,6-diethylaniline) (CAS No. 13680-35-8): A Comprehensive Technical Overview

4,4'-Methylenebis(2,6-diethylaniline), with CAS number 13680-35-8, is a high-performance aromatic amine compound that has gained significant attention in advanced material applications. This diethyl-substituted aniline derivative features a methylene bridge connecting two aromatic rings, creating a unique molecular structure that offers exceptional thermal stability and chemical resistance. The compound's symmetrical diethyl configuration at the 2,6-positions distinguishes it from similar amine compounds, providing enhanced steric effects that influence its reactivity profile.

The chemical industry has shown growing interest in 4,4'-methylenebis(2,6-diethylaniline) applications due to its versatile properties. Recent studies highlight its potential in high-temperature polymer formulations, particularly as a curing agent for epoxy resins in aerospace and automotive composites. The compound's thermal stability characteristics make it suitable for demanding environments where conventional amines might degrade. Researchers are particularly focused on optimizing 13680-35-8 synthesis methods to improve yield and purity while reducing environmental impact.

From a molecular perspective, CAS 13680-35-8 demonstrates interesting electronic properties due to its extended conjugated system. The electron-donating ethyl groups influence the amine nitrogen's basicity, affecting its reactivity in various chemical processes. This has led to innovative applications in advanced material science, including its use as a building block for specialty polymers with tailored mechanical and thermal properties. The compound's structure-property relationships continue to be an active area of research in materials chemistry.

Manufacturers of 4,4'-methylenebis(2,6-diethylaniline) emphasize its advantages in high-performance coating systems. The compound's ability to form durable cross-linked networks contributes to coatings with superior chemical resistance and weatherability. Recent market trends show increased demand for 13680-35-8 based formulations in protective coatings for industrial equipment and marine applications. The industry is also exploring its potential in renewable energy applications, particularly in components for wind turbines and solar panel encapsulation.

Quality control standards for 4,4'-methylenebis(2,6-diethylaniline) production have become more stringent as applications expand. Analytical techniques such as HPLC and GC-MS are routinely employed to verify the purity of CAS 13680-35-8, with typical commercial grades achieving ≥98% purity. The compound's physical properties, including its melting point range of 85-90°C and low solubility in water, make it suitable for various industrial processes. Storage recommendations typically emphasize protection from moisture and oxidation to maintain product integrity.

Environmental considerations for 4,4'-methylenebis(2,6-diethylaniline) handling have gained prominence in recent regulatory discussions. While the compound demonstrates good stability under normal conditions, proper industrial safety measures should be observed during handling. The chemical industry has made progress in developing sustainable production methods for this specialty amine, aligning with broader initiatives for greener chemistry practices. Life cycle assessment studies are helping to optimize the ecological footprint of 13680-35-8 throughout its value chain.

Innovative research directions for CAS number 13680-35-8 include its potential in electronic materials and energy storage systems. The compound's molecular architecture shows promise for modifying electrode interfaces in batteries and supercapacitors. Additionally, its photophysical properties are being investigated for potential applications in organic electronics. These emerging applications demonstrate how 4,4'-methylenebis(2,6-diethylaniline) continues to find new relevance in cutting-edge technologies.

The global market for 4,4'-methylenebis(2,6-diethylaniline) reflects growing demand across multiple sectors. Market analysts note particular strength in the Asia-Pacific region, driven by expanding manufacturing capabilities and increasing adoption of advanced materials. Price trends for CAS 13680-35-8 have shown moderate stability, with fluctuations primarily tied to raw material costs and production capacity. The compound's supply chain dynamics remain an important consideration for formulators and end-users alike.

Technical support for 4,4'-methylenebis(2,6-diethylaniline) applications has become more sophisticated, with manufacturers offering detailed formulation guidelines and compatibility data. This reflects the compound's transition from a specialty chemical to a more widely adopted material in various industries. The development of modified versions of 13680-35-8, including blends and derivatives, has further expanded its utility while maintaining the core benefits of the parent compound.

Future prospects for CAS number 13680-35-8 appear promising as research uncovers new potential applications. The compound's versatile chemical functionality positions it well for emerging technologies in materials science and beyond. As industries continue to prioritize performance and sustainability, 4,4'-methylenebis(2,6-diethylaniline) is likely to maintain its relevance as a valuable building block for advanced material systems.